Advanced Synthesis of Benzanilide: Amide Bond Formation Strategies
Technical Guide for Benzoic Acid and Aniline Coupling Executive Summary & Nomenclature Clarification Note on Terminology: The request specifies "Benzilide." In organic synthesis, the reaction between Benzoic Acid and Ani...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide for Benzoic Acid and Aniline Coupling
Executive Summary & Nomenclature Clarification
Note on Terminology: The request specifies "Benzilide." In organic synthesis, the reaction between Benzoic Acid and Aniline yields Benzanilide (N-phenylbenzamide). Benzilide typically refers to a dilactone of benzilic acid, which cannot be synthesized directly from these starting materials. This guide focuses on the synthesis of Benzanilide , a critical intermediate in drug development (e.g., as a scaffold for cholesteryl ester transfer protein inhibitors) and materials science.[1]
This guide presents two distinct synthetic pathways:
The Thermodynamic Route (Green Chemistry): Boric acid-catalyzed direct condensation.[2][3]
The Kinetic Route (Schotten-Baumann): Activation via acid chloride followed by biphasic coupling.[2][3]
Mechanistic Foundations
The synthesis of benzanilide is a classic Nucleophilic Acyl Substitution . The core challenge is the poor leaving group ability of the hydroxyl group (-OH) on benzoic acid. To facilitate the attack by the nucleophilic amine (aniline), the carboxylic acid must be activated or the reaction driven by thermodynamic equilibrium (water removal).
Reaction Mechanism (General)
The following Graphviz diagram illustrates the mechanistic flow, contrasting the direct thermal pathway with the activated acyl chloride pathway.
Figure 1: Mechanistic comparison of Kinetic (Acid Chloride) vs. Thermodynamic (Direct Condensation) pathways.[2][3]
Experimental Protocols
Method A: The Kinetic Route (Schotten-Baumann Variation)
Best for: High purity, mild conditions, and academic rigor.
Prerequisite: Since the starting material is Benzoic Acid, it must first be converted to Benzoyl Chloride.
Oligomerization/Coloration: If the product is pink/brown, the aniline was likely oxidized. Use freshly distilled aniline.[2][3]
Low Yield (Method A): Ensure the Benzoyl Chloride is not hydrolyzed by wet solvents before addition to the amine.
Safety (Method A): Thionyl chloride releases
and gas.[2][3] This must be performed in a high-efficiency fume hood.[2][3]
Safety (General): Aniline is toxic by inhalation and skin absorption.[2][3] Double-glove (Nitrile) is recommended.[2][3]
References
Vogel, A. I. (1989).[2][3] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[2] Longman Scientific & Technical.[2][3] (Standard reference for Schotten-Baumann protocols). [3]
Tang, P. (2005).[2][3] "Boric acid catalyzed amide formation from carboxylic acids and amines: N-Benzyl-4-phenylbutyramide".[2][3] Organic Syntheses, 81, 262.[3] (Source for Green Catalytic Method). [3]
Smith, M. B., & March, J. (2007).[3] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[2][3] (Mechanistic grounding).[2][3][9] [3]
National Center for Biotechnology Information. (2024).[2][3] PubChem Compound Summary for CID 7168, Benzanilide. [3]
An In-depth Technical Guide to Benzanilide for Advanced Research Authored by a Senior Application Scientist This guide provides an in-depth technical overview of benzanilide (CAS No: 93-98-1), a pivotal compound in synth...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to Benzanilide for Advanced Research
Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of benzanilide (CAS No: 93-98-1), a pivotal compound in synthetic chemistry and drug discovery. Designed for researchers, scientists, and professionals in drug development, this document moves beyond basic data to explore the causality behind experimental choices, applications, and safety protocols, ensuring a comprehensive understanding grounded in scientific integrity.
Core Compound Identification and Properties
Benzanilide, systematically known as N-phenylbenzamide, is an aromatic secondary amide with the chemical formula C₁₃H₁₁NO.[1] It is a stable, white to off-white crystalline solid at room temperature.[2][3] Its fundamental importance stems from its role as a versatile intermediate in the synthesis of more complex molecules, including pharmaceuticals, dyes, and perfumes.[3][4][5]
The foundational identifiers for this compound are:
The most reliable and common laboratory-scale synthesis of benzanilide is achieved via the Schotten-Baumann reaction.[1][3] This method involves the acylation of aniline with benzoyl chloride under basic conditions. The choice of this methodology is predicated on its high efficiency and yield, often exceeding 85% after purification.[3]
Expert Rationale behind the Protocol
The reaction is conducted in a biphasic system (aqueous and organic). The aqueous sodium hydroxide serves two critical functions:
Neutralization : It neutralizes the hydrochloric acid byproduct generated during the reaction.[1] This is crucial because the aniline reactant is basic; allowing HCl to accumulate would lead to the formation of anilinium chloride, a salt that is unreactive towards the benzoyl chloride, thereby halting the reaction.
Equilibrium Shift : By consuming the HCl, the base drives the reaction equilibrium towards the product side, maximizing the yield of benzanilide.[1]
Performing the initial addition at a reduced temperature (0-5 °C) is a deliberate choice to control the exothermic reaction between the highly reactive benzoyl chloride and aniline. This prevents potential side reactions and ensures selectivity.
Step-by-Step Experimental Workflow
Reagent Preparation : In a fume hood, prepare a 10% aqueous solution of sodium hydroxide (NaOH).
Aniline Solution : In a suitable reaction vessel (e.g., a 250 mL Erlenmeyer flask) equipped with a magnetic stirrer, dissolve 1.1 equivalents of aniline in the 10% NaOH solution.
Cooling : Place the reaction vessel in an ice-water bath and stir until the temperature of the solution equilibrates to between 0-5 °C.
Acylation : Slowly add 1.0 equivalent of benzoyl chloride dropwise to the cold, stirring aniline solution. Maintain the temperature below 10 °C throughout the addition. A white precipitate of benzanilide will form immediately.
Reaction Completion : After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours to ensure the reaction goes to completion.[3]
Isolation : Isolate the crude benzanilide product by vacuum filtration using a Büchner funnel.
Washing : Wash the collected solid copiously with cold water to remove any unreacted aniline, sodium hydroxide, and sodium chloride. A subsequent wash with a small amount of cold ethanol can help remove other organic impurities.
Purification (Recrystallization) : The crude product is purified by recrystallization from ethanol. Dissolve the solid in a minimum amount of hot ethanol. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization of pure benzanilide.
Drying : Collect the purified crystals by vacuum filtration and dry them in a vacuum oven to remove residual solvent.
Workflow Visualization
Caption: Schotten-Baumann synthesis workflow for benzanilide.
Applications in Drug Development and Research
Benzanilide is more than a simple chemical; it is a foundational scaffold in medicinal chemistry. Its rigid structure and capacity for functionalization make it an ideal starting point for creating libraries of bioactive compounds.[1]
Scaffold for Bioactive Molecules : The benzanilide framework is present in numerous compounds with demonstrated biological activity. For example, hydroxylated benzanilides are crucial in pharmaceuticals and agrochemicals, where the position of the hydroxyl group can dramatically alter bio-activity.[10] This has been exploited in the development of DNA-PK inhibitors and rotamase inhibitors.[10]
Kinase Inhibitor Synthesis : Recent research has demonstrated the use of benzanilide formation via native chemical ligation (NCL) to synthesize Bcr-Abl tyrosine kinase inhibitors, such as derivatives of ponatinib.[11] This highlights its relevance in developing targeted cancer therapies.
Fragment-Based Drug Discovery (FBDD) : The mild conditions under which benzanilide can be formed make it suitable for FBDD, a process where small molecular fragments are screened and linked together to build potent drug candidates.[11]
Model Compound : In academic research, benzanilide serves as a quintessential model for studying the properties of the amide bond, including rotational barriers and hydrogen bonding patterns.[3]
Safety, Handling, and Storage
As a combustible solid, proper handling of benzanilide is essential to ensure laboratory safety.[7] While it is not classified as a hazardous substance under major regulations, prudent safety practices should always be observed.[12][13]
Personal Protective Equipment (PPE) : Always wear appropriate PPE, including safety goggles with side shields, chemical-resistant gloves, and a lab coat.[14][15]
Ventilation : Use with adequate ventilation to minimize dust generation and accumulation. For procedures that may generate significant dust, a chemical fume hood is required.[9][14][15]
Handling : Avoid contact with skin, eyes, and clothing. Do not ingest or inhale dust. Wash hands thoroughly after handling.[9][14]
Storage : Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents.[12][14]
First Aid :
Eyes : Flush with plenty of water for at least 15 minutes.[14]
Skin : Wash off with soap and plenty of water.[12]
Ingestion : Rinse mouth with water and seek medical advice.[12]
Conclusion
Benzanilide (CAS: 93-98-1) is a cornerstone chemical with a molecular weight of 197.23 g/mol . Its significance extends from its fundamental role in organic synthesis to its application as a critical scaffold in the development of modern pharmaceuticals. A thorough understanding of its synthesis, properties, and handling protocols, as detailed in this guide, is indispensable for researchers and scientists aiming to leverage its full potential in their work.
National Center for Biotechnology Information. Expanding the scope of native chemical ligation – templated small molecule drug synthesis via benzanilide formation. [Link]
An In-depth Technical Guide on the Solubility of Benzilide in Organic Solvents
Prepared for: Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of chemical research and pharmaceutical development, a thorough understanding of a compound's physicochemical proper...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared for: Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of chemical research and pharmaceutical development, a thorough understanding of a compound's physicochemical properties is paramount to its successful application. This guide focuses on the solubility of benzilide, a compound more formally known as N,N'-dibenzoylhydrazine. The terms "benzilide" and "N,N'-dibenzoylhydrazine" are used interchangeably throughout this document to refer to the same molecule. While structurally related to benzanilide, it is crucial to distinguish benzilide by its N,N'-dibenzoylhydrazine structure, which significantly influences its solubility profile.
The solubility of a compound is a critical determinant of its behavior in both chemical and biological systems. For professionals in drug development, understanding a compound's solubility is fundamental for formulation, delivery, and bioavailability.[1][2] For researchers and scientists, this information is vital for designing experiments, selecting appropriate solvent systems for reactions and purification, and interpreting biological activity data.[2]
This technical guide provides a comprehensive overview of the solubility of benzilide in organic solvents. Given the limited availability of specific quantitative solubility data in public literature, this resource synthesizes qualitative solubility information for benzilide and structurally related compounds, presents a detailed experimental protocol for determining solubility, and discusses the theoretical underpinnings of its solubility behavior.
The Molecular Structure of Benzilide (N,N'-dibenzoylhydrazine)
The solubility characteristics of a molecule are intrinsically linked to its structure. Benzilide possesses a symmetrical structure with a central hydrazine core flanked by two benzoyl groups.
Caption: Molecular structure of Benzilide (N,N'-dibenzoylhydrazine).
Key structural features influencing solubility include:
Two Phenyl Rings: These bulky, non-polar groups contribute to the molecule's lipophilicity.
Two Amide Groups: The carbonyl (C=O) and N-H functionalities within these groups are polar and can act as hydrogen bond acceptors and donors, respectively.
Hydrazine Bridge: The N-N bond and associated N-H groups also contribute to the molecule's polarity and hydrogen bonding capacity.
This combination of polar and non-polar characteristics results in a nuanced solubility profile, which will be explored in the following sections.
Theoretical Principles of Solubility
The dissolution of a solid in a liquid solvent is a thermodynamically driven process governed by the principle of "like dissolves like." This adage suggests that substances with similar intermolecular forces are more likely to be soluble in one another.
Polarity and "Like Dissolves Like"
The polarity of both the solute (benzilide) and the solvent is a primary determinant of solubility.
Polar Solvents: These solvents have molecules with significant dipole moments. They can be further categorized into:
Polar Protic Solvents (e.g., methanol, ethanol): These solvents contain O-H or N-H bonds and can act as hydrogen bond donors and acceptors.
Polar Aprotic Solvents (e.g., acetone, dimethylformamide): These solvents have dipole moments but lack O-H or N-H bonds, so they can only act as hydrogen bond acceptors.
Non-polar Solvents (e.g., hexane, toluene): These solvents have low dipole moments and primarily interact through weaker van der Waals forces.
Benzilide, with its polar amide groups and non-polar phenyl rings, exhibits a mixed character. It is expected to be more soluble in solvents that can effectively interact with both its polar and non-polar regions.
Caption: "Like Dissolves Like" principle applied to benzilide.
Hydrogen Bonding
The presence of N-H and C=O groups in benzilide allows for hydrogen bonding, a strong type of intermolecular force. Solvents that can participate in hydrogen bonding are generally more effective at dissolving benzilide. For instance, polar protic solvents like alcohols can act as both hydrogen bond donors (from their -OH group) and acceptors (at the oxygen atom), enabling strong interactions with the amide functionalities of benzilide.
Solubility Profile of Benzilide
Qualitative and Semi-Quantitative Solubility Data
The following table summarizes the available solubility information for benzilide (N,N'-dibenzoylhydrazine). It is important to note that "soluble" and "slightly soluble" are qualitative terms and the actual solubility can vary with temperature and the specific experimental conditions.
Relative polarity values are provided for context and comparison.[5][6][7]
Experimental Protocol for Solubility Determination: The Shake-Flask Method
To obtain precise and reliable quantitative solubility data, the shake-flask method is the gold standard.[8] This equilibrium-based method ensures that the solvent is fully saturated with the solute.
Materials and Equipment
Benzilide (N,N'-dibenzoylhydrazine) solid
Selected organic solvents (analytical grade)
Scintillation vials or flasks with screw caps
Analytical balance
Constant temperature shaker or incubator
Syringes and syringe filters (e.g., 0.22 µm PTFE)
Volumetric flasks and pipettes
Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)
Step-by-Step Methodology
Preparation of Saturated Solutions:
Add an excess amount of solid benzilide to a known volume of the solvent in a vial. The presence of undissolved solid is crucial to ensure saturation.[2]
Seal the vials tightly to prevent solvent evaporation.[2]
Equilibration:
Place the vials in a constant temperature shaker or incubator set to the desired temperature (e.g., 25 °C or 37 °C).
Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[2]
Sample Collection and Filtration:
After the equilibration period, allow the vials to stand undisturbed for a short time to let the excess solid settle.
Carefully withdraw a known volume of the supernatant using a syringe.
Immediately filter the supernatant through a syringe filter into a clean, tared vial to remove any undissolved solid particles.
Quantification:
Determine the concentration of benzilide in the filtered saturated solution using a pre-validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).
For gravimetric analysis, the solvent from a known volume of the filtrate can be evaporated, and the mass of the remaining solid benzilide can be measured.
Data Analysis:
Calculate the solubility in the desired units (e.g., g/100 mL, mg/mL, or mol/L).
Repeat the experiment at least in triplicate to ensure the reproducibility of the results.
Caption: Experimental workflow for the shake-flask solubility determination method.
Influence of Temperature and Thermodynamics of Dissolution
The solubility of solids in liquids is generally temperature-dependent. For most compounds, including benzilide, solubility increases with increasing temperature.[4] This is because the dissolution process is often endothermic, meaning it requires an input of energy to overcome the lattice energy of the solid and the intermolecular forces in the solvent.
The thermodynamics of dissolution can provide deeper insights into the spontaneity and driving forces of the process. The Gibbs free energy of dissolution (ΔG_sol) is related to the enthalpy (ΔH_sol) and entropy (ΔS_sol) of dissolution by the following equation:
ΔG_sol = ΔH_sol - TΔS_sol
ΔH_sol (Enthalpy of Dissolution): Represents the heat absorbed or released during dissolution. A positive ΔH_sol (endothermic) indicates that heat is required, and solubility will increase with temperature.
ΔS_sol (Entropy of Dissolution): Represents the change in disorder of the system. Dissolution of a solid into a liquid typically leads to an increase in entropy (positive ΔS_sol).
ΔG_sol (Gibbs Free Energy of Dissolution): A negative ΔG_sol indicates a spontaneous dissolution process.
For many organic compounds, the dissolution process in organic solvents is endothermic and entropy-driven.[9]
Applications Influenced by Solubility
The solubility of benzilide is a key factor in its potential applications, particularly in the field of drug discovery and development. Recent studies have investigated N,N'-dibenzoylhydrazine as a multi-target inhibitor.[1][8][10] In this context, its solubility in biologically relevant media and various solvent systems is crucial for:
In vitro assays: Ensuring the compound is fully dissolved to obtain accurate bioactivity data.
Formulation development: Creating stable and bioavailable drug formulations for preclinical and clinical studies. Poor solubility is a major challenge in drug development.[1]
Purification: Selecting appropriate solvents for crystallization to obtain high-purity material.
Conclusion
This technical guide has provided a comprehensive overview of the solubility of benzilide (N,N'-dibenzoylhydrazine) in organic solvents. While quantitative data remains limited in the public domain, the theoretical principles based on its molecular structure provide a solid foundation for predicting its solubility behavior. The provided experimental protocol for the shake-flask method empowers researchers to generate reliable quantitative data tailored to their specific needs. A thorough understanding of benzilide's solubility is essential for its effective use in research and development, particularly in the promising area of multi-target drug discovery.
References
CIBTech. (n.d.). Solubility of Difloxacin in acetone, methanol and ethanol from (293 - CIBTech. Retrieved from [Link]
Di Zazzo, L., et al. (2023). 1,2-Dibenzoylhydrazine as a Multi-Inhibitor Compound: A Morphological and Docking Study. PMC. Retrieved from [Link]
Di Zazzo, L., et al. (2023). 1,2-Dibenzoylhydrazine as a Multi-Inhibitor Compound: A Morphological and Docking Study. MDPI. Retrieved from [Link]
Jiménez, D. M., & Martínez, F. (2024). Dissolution Thermodynamics and Preferential Solvation of Phenothiazine in Some Aqueous Cosolvent Systems. MDPI. Retrieved from [Link]
PubMed. (2011). Temperature dependence of graphene oxide reduced by hydrazine hydrate. Retrieved from [Link]
Garrido-Barros, P., et al. (2023). Defying thermodynamics to synthetize hydrazine. ResearchGate. Retrieved from [Link]
Di Zazzo, L., et al. (2023). 1,2-Dibenzoylhydrazine as a Multi-Inhibitor Compound: A Morphological and Docking Study. MDPI. Retrieved from [Link]
ResearchGate. (2016). (PDF) Solubility and Thermodynamics of Dissolution of 13,17-Di-N-(2-aminoethyl)amide of Deuteroporphyrin-IX in Aqueous HCl and Tetraoxalate Buffer at 288-328 K. Retrieved from [Link]
ResearchGate. (n.d.). Thermodynamics of the Dissolution of Macroheterocyclic 2-Phenylindene Derivatives with Thiadiazole Fragments in Dimethylformamide and Ethanol | Request PDF. Retrieved from [Link]
Wikipedia. (n.d.). Benzanilide. Retrieved from [Link]
ResearchGate. (n.d.). 2: Chemical structure of benzanilide. | Download Scientific Diagram. Retrieved from [Link]
Master Organic Chemistry. (2020). Common Solvents Used in Organic Chemistry: Table of Properties 1. Retrieved from [Link]
University of Rochester. (n.d.). Solvents and Polarity. Retrieved from [Link]
The Multifaceted Biological Activities of Benzanilide and Its Derivatives: A Technical Guide for Drug Discovery Professionals
Foreword: The Enduring Potential of a Versatile Scaffold In the landscape of medicinal chemistry, the benzanilide scaffold has emerged as a privileged structure, a testament to its remarkable versatility and profound bio...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Enduring Potential of a Versatile Scaffold
In the landscape of medicinal chemistry, the benzanilide scaffold has emerged as a privileged structure, a testament to its remarkable versatility and profound biological significance. This deceptively simple framework, consisting of a benzoyl group linked to an aniline moiety through an amide bond, serves as the foundation for a vast and expanding library of derivatives with a wide spectrum of therapeutic applications. From combating the uncontrolled proliferation of cancer cells to inhibiting the growth of pathogenic microbes, benzanilide derivatives have consistently demonstrated their potential to address some of the most pressing challenges in modern medicine.
This technical guide is intended for researchers, scientists, and drug development professionals actively engaged in the quest for novel therapeutic agents. It is not a mere compilation of literature data but a synthesis of technical knowledge and field-proven insights. Our objective is to provide a comprehensive understanding of the biological activities of benzanilide and its derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies crucial for their evaluation. By explaining the "why" behind the "how," we aim to empower you to make informed decisions in your own research and development endeavors.
I. Anticancer Activity: A Multi-pronged Assault on Malignancy
The development of novel anticancer agents is a cornerstone of modern pharmaceutical research. Benzanilide derivatives have garnered significant attention in this arena due to their ability to target various hallmarks of cancer.[1][2] Their mechanisms of action are diverse, ranging from the inhibition of key signaling pathways to the disruption of fundamental cellular processes.
A. Mechanism of Action: Intercepting Cancer's Communication Lines
A primary strategy through which benzanilide derivatives exert their anticancer effects is by inhibiting critical enzymes involved in cancer cell proliferation and survival.
1. Epidermal Growth Factor Receptor (EGFR) Inhibition: The EGFR signaling pathway is a crucial regulator of cell growth and differentiation.[3][4] Its aberrant activation is a common driver of tumorigenesis.[5] Benzanilide-based compounds have been designed to act as EGFR inhibitors, effectively blocking the downstream signaling cascades that promote cancer cell proliferation.[6]
Below is a diagram illustrating the EGFR signaling pathway and the point of intervention for inhibitory benzanilide derivatives.
Caption: EGFR signaling pathway and inhibition by benzanilides.
2. Tubulin Polymerization Inhibition: The microtubule network is essential for maintaining cell structure and for the proper segregation of chromosomes during mitosis.[7] Disruption of microtubule dynamics is a clinically validated anticancer strategy.[7] Several benzanilide derivatives have been identified as potent inhibitors of tubulin polymerization, leading to cell cycle arrest and apoptosis.[8][9]
B. Structure-Activity Relationship (SAR) Insights
The biological activity of benzanilide derivatives is exquisitely sensitive to the nature and position of substituents on both the benzoyl and aniline rings. For anticancer activity, key SAR observations include:
Substitution on the Aniline Ring: The presence of electron-withdrawing groups, such as nitro or trifluoromethyl groups, on the aniline ring can enhance cytotoxic activity.
Substitution on the Benzoyl Ring: Modifications on the benzoyl ring can influence the molecule's ability to fit into the binding pockets of target enzymes. For instance, the placement of specific substituents can optimize interactions with the ATP-binding site of kinases like EGFR.
C. Quantitative Assessment of Anticancer Activity
The potency of anticancer compounds is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro.
D. Experimental Protocol: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.[11][12][13][14]
Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[11][12][14] The amount of formazan produced is directly proportional to the number of living cells.[11][14]
Step-by-Step Methodology:
Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.
Compound Treatment: Treat the cells with serial dilutions of the benzanilide derivatives and incubate for a specified period (e.g., 24, 48, or 72 hours).
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, formazan crystals will form in viable cells.
Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration of the compound relative to the untreated control. The IC50 value is then determined by plotting the percentage of viability against the log of the compound concentration.
The following diagram outlines the workflow for the MTT assay.
Caption: Workflow of the MTT cytotoxicity assay.
II. Antimicrobial Activity: Combating Pathogenic Threats
The rise of antimicrobial resistance necessitates the urgent development of new classes of anti-infective agents. Benzanilide derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.
A. Antibacterial Activity
Substituted anilides have long been recognized for their bacteriostatic properties.[15] The antibacterial spectrum of benzanilide derivatives is often directed towards Gram-positive bacteria.
1. Mechanism of Action: While not as extensively studied as their anticancer effects, some benzanilide derivatives are thought to exert their antibacterial action by disrupting the bacterial cell membrane or by inhibiting essential enzymes.
2. Structure-Activity Relationship (SAR): For antibacterial activity, the lipophilicity of the molecule plays a crucial role. A balance must be struck to ensure sufficient membrane permeability without excessive non-specific toxicity. The nature and position of substituents on the aromatic rings significantly influence this property and, consequently, the antibacterial potency.[16][17][18]
3. Quantitative Assessment of Antibacterial Activity:
The antibacterial efficacy of benzanilide derivatives is commonly evaluated using two primary methods: the disc diffusion method and the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).
B. Experimental Protocols for Antibacterial Susceptibility Testing
1. Disc Diffusion Method (Kirby-Bauer Test):
This method provides a qualitative assessment of antibacterial activity.[7][20][21][22][23]
Principle: A paper disc impregnated with the test compound is placed on an agar plate inoculated with a lawn of bacteria.[21] The compound diffuses into the agar, and if it is effective, it will inhibit bacterial growth, creating a clear zone of inhibition around the disc.[21]
Step-by-Step Methodology:
Inoculum Preparation: Prepare a standardized suspension of the test bacterium.
Plate Inoculation: Evenly swab the bacterial suspension onto the surface of a Mueller-Hinton agar plate.
Disc Application: Aseptically apply paper discs impregnated with a known concentration of the benzanilide derivative onto the agar surface.
Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).
Zone Measurement: Measure the diameter of the zone of inhibition in millimeters.
2. Broth Microdilution Method for MIC Determination:
This method provides a quantitative measure of antibacterial activity.[10][24][25][26][27]
Principle: Serial dilutions of the test compound are prepared in a liquid growth medium in a 96-well microtiter plate.[25] Each well is then inoculated with a standardized bacterial suspension.[25] The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth after incubation.[25]
Step-by-Step Methodology:
Compound Dilution: Prepare serial twofold dilutions of the benzanilide derivative in cation-adjusted Mueller-Hinton broth directly in a 96-well plate.
Inoculum Preparation: Prepare a standardized bacterial inoculum.
Inoculation: Inoculate each well with the bacterial suspension.
Incubation: Incubate the plate under appropriate conditions.
MIC Determination: Visually inspect the wells for turbidity. The MIC is the lowest concentration at which no growth is observed.
The workflow for determining the Minimum Inhibitory Concentration (MIC) is depicted below.
Caption: Workflow for MIC determination by broth microdilution.
C. Antifungal Activity
Benzanilide derivatives have also demonstrated efficacy against various fungal pathogens, including clinically relevant species like Candida albicans.[28][29][30]
1. Mechanism of Action: A key mechanism of antifungal action for some benzanilide-containing azole derivatives is the inhibition of fungal cytochrome P450 14α-demethylase (CYP51).[28][29] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[28][29] Inhibition of CYP51 disrupts membrane integrity and leads to fungal cell death.[28][29] Some derivatives can also inhibit biofilm formation and induce the production of reactive oxygen species.[28][29]
2. Structure-Activity Relationship (SAR): The incorporation of a benzanilide moiety into azole antifungal agents has been shown to enhance their activity, particularly against drug-resistant strains.[28][29] The benzanilide fragment can extend into hydrophobic channels of the CYP51 enzyme, thereby improving binding affinity.[29]
3. Quantitative Assessment of Antifungal Activity:
Similar to antibacterial testing, the antifungal activity is quantified by determining the MIC.
III. Synthesis of Biologically Active Benzanilide Derivatives
The synthesis of benzanilide derivatives is typically achieved through the acylation of an aniline with a benzoyl chloride or a benzoic acid. A common and efficient method is the Schotten-Baumann reaction, which involves the reaction of an amine with an acid chloride in the presence of a base.[9][32]
The versatility of this synthetic approach allows for the introduction of a wide array of substituents on both aromatic rings, facilitating the generation of large and diverse compound libraries for biological screening.[33] Diversity-oriented synthesis strategies have been employed to rapidly access a range of hydroxylated benzanilides, which are important bioactive molecules.[33]
IV. Conclusion and Future Perspectives
The benzanilide scaffold represents a fertile ground for the discovery and development of novel therapeutic agents. The extensive research into their anticancer, antibacterial, and antifungal properties has unveiled a multitude of mechanisms through which these compounds can exert their biological effects. The ease of their synthesis and the potential for chemical modification make them an attractive platform for medicinal chemists.
Future research in this field will likely focus on several key areas:
Target-Specific Design: A deeper understanding of the interactions between benzanilide derivatives and their biological targets will enable the rational design of more potent and selective inhibitors.
Overcoming Drug Resistance: Benzanilide derivatives that are effective against drug-resistant cancer cells and microbial strains are of particular interest.
Hybrid Molecules: The combination of the benzanilide scaffold with other pharmacophores holds promise for the development of multi-target drugs with enhanced efficacy and a lower propensity for resistance development.
Advanced Drug Delivery Systems: The formulation of benzanilide derivatives into novel drug delivery systems could improve their pharmacokinetic properties and reduce off-target toxicity.
As our understanding of the intricate cellular and molecular processes underlying disease continues to grow, the versatile benzanilide scaffold is poised to play an increasingly important role in the development of the next generation of medicines.
References
In-Silico and In-Vitro Study of Benzanilide Derivatives as a Potent Anti-Cancer Agent. (2020). ResearchGate. Retrieved from [Link]
Benzimidazole based Derivatives as Anticancer agents: SAR Analysis for Various Targets. (2021). ResearchGate. Retrieved from [Link]
Discovery of novel azole derivatives with benzanilide-containing hydrophobic side chains for the treatment of drug-resistant fungal infections. (2023). RSC Publishing. Retrieved from [Link]
EGF/EGFR Signaling Pathway. (n.d.). Creative Diagnostics. Retrieved from [Link]
Discovery of novel azole derivatives with benzanilide-containing hydrophobic side chains for the treatment of drug-resistant fungal infections. (2023). National Center for Biotechnology Information. Retrieved from [Link]
Epidermal growth factor receptor. (n.d.). Wikipedia. Retrieved from [Link]
MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]
MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab. Retrieved from [Link]
Broth Dilution Method for MIC Determination. (2013). Microbe Online. Retrieved from [Link]
Schematic diagram of EGFR signaling pathway. (n.d.). ResearchGate. Retrieved from [Link]
Tubulin Polymerization Assay Using >99% Pure Tubulin, Fluorescence Based. (n.d.). Cytoskeleton, Inc.. Retrieved from [Link]
Synthesis and the In Vitro Evaluation of Antitumor Activity of Novel Thiobenzanilides. (2023). MDPI. Retrieved from [Link]
Tubulin Polymerization Assay Kit. (n.d.). Cytoskeleton, Inc.. Retrieved from [Link]
A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. (2015). Journal of Visualized Experiments. Retrieved from [Link]
Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009). American Society for Microbiology. Retrieved from [Link]
Disk diffusion method. (2004). SEAFDEC/AQD Institutional Repository. Retrieved from [Link]
Cytotoxicity MTT Assay Protocols and Methods. (2021). Springer Nature Experiments. Retrieved from [Link]
Discovery of novel azole derivatives with benzanilide-containing hydrophobic side chains for the treatment of drug-resistant fungal infections. (2023). Semantic Scholar. Retrieved from [Link]
Simplified schematic diagram of the EGFR signaling pathway depicting.... (n.d.). ResearchGate. Retrieved from [Link]
A diversity-oriented synthesis of bioactive benzanilides via a regioselective C(sp2)–H hydroxylation strategy. (2018). National Center for Biotechnology Information. Retrieved from [Link]
Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. (2018). National Center for Biotechnology Information. Retrieved from [Link]
MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2023). CLYTE Technologies. Retrieved from [Link]
Synthesis and investigation of novel benzimidazole derivatives as antifungal agents. (2016). National Center for Biotechnology Information. Retrieved from [Link]
Determination of antimicrobial resistance by disk diffusion. (2022). FWD AMR-RefLabCap. Retrieved from [Link]
Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. (2022). Microbe Notes. Retrieved from [Link]
SYNTHESIS Benzanilide BY BENZOLATION. (n.d.). Scribd. Retrieved from [Link]
Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023). (2023). National Center for Biotechnology Information. Retrieved from [Link]
Recent developments in tubulin polymerization inhibitors: An overview. (2014). PubMed. Retrieved from [Link]
A comprehensive pathway map of epidermal growth factor receptor signaling. (2006). National Center for Biotechnology Information. Retrieved from [Link]
Review on the Discovery of New Benzimidazole Derivatives as Anticancer Agents: Synthesis and Structure-activity Relationship (2010-2022). (2024). Ovid. Retrieved from [Link]
(PDF) In-Silico and In-Vitro Study of Benzanilide Derivatives as a Potent Anti-Cancer Agent. (2020). ResearchGate. Retrieved from [Link]
Antibacterially active substituted anilides of carboxylic and sulfonic acids. (1983). PubMed. Retrieved from [Link]
Benzanilide synthesis. (n.d.). Slideshare. Retrieved from [Link]
Benzanilide. (n.d.). Organic Syntheses. Retrieved from [Link]
synthesis, characterization and evaluation of biological activities of benzanilide derivatives. (2023). ResearchGate. Retrieved from [Link]
Synthesis of Benzanilide. (2021). YouTube. Retrieved from [Link]
Structure–activity relationship of the new compounds in terms of antimicrobial activity. (n.d.). ResearchGate. Retrieved from [Link]
Quantitative structure-activity relationships to predict antibacterial effect of some benzimidazole derivatives. (2008). ResearchGate. Retrieved from [Link]
Design, Synthesis, and Structure–Activity Relationship Studies of New Quinone Derivatives as Antibacterial Agents. (2021). National Center for Biotechnology Information. Retrieved from [Link]
use of benzanilide as an intermediate in pharmaceutical synthesis
Application Note: Benzanilide Scaffolds in Pharmaceutical Synthesis Executive Summary & Strategic Value Benzanilide (N-phenylbenzamide) is not merely a chemical intermediate; it is a privileged scaffold in medicinal chem...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Benzanilide Scaffolds in Pharmaceutical Synthesis
Executive Summary & Strategic Value
Benzanilide (N-phenylbenzamide) is not merely a chemical intermediate; it is a privileged scaffold in medicinal chemistry. Its structural rigidity, combined with the capacity for dual hydrogen bonding (donor/acceptor), allows it to orient pharmacophores precisely within protein binding pockets.
This guide moves beyond basic textbook synthesis. It addresses the process-critical workflows required to utilize benzanilide in high-value pharmaceutical campaigns, specifically targeting:
Kinase Inhibitors: (e.g., Nilotinib, Ponatinib) where the benzanilide motif serves as a critical linker.[1]
HDAC Inhibitors: Where conformationally constrained benzanilides achieve isoform selectivity.[2][3]
Late-Stage Functionalization: Utilizing the amide group as a Directed Metalation Group (DMG) for regioselective modification.
Chemical Properties & Reactivity Profile
Property
Value/Characteristic
Pharmaceutical Relevance
CAS Number
93-98-1
Regulatory identification.
Stability
High hydrolytic stability (vs. esters)
Suitable for oral bioavailability; resists plasma esterases.
pKa (NH)
~16-17
Weakly acidic; allows for base-mediated N-alkylation or ortholithiation (with 2 eq. base).
LogP
~2.6
Moderate lipophilicity; good membrane permeability baseline.
Directing Ability
Strong Ortho-Director
Enables C-H activation and Directed Ortho Metalation (DoM).
Protocol A: GMP-Ready Synthesis of Benzanilide (Schotten-Baumann)
Context: While the Schotten-Baumann reaction is standard, industrial applications require strict impurity control (removing benzoic acid and unreacted aniline). This protocol emphasizes stoichiometric control and pH management to minimize side reactions.
Objective: Synthesis of high-purity Benzanilide (>99.5% HPLC) on a multigram scale.
Solvent: Dichloromethane (DCM) / Water biphasic system.
Step-by-Step Workflow:
Preparation: In a 3-neck round-bottom flask equipped with a mechanical stirrer and temperature probe, dissolve Aniline (100 mmol) in DCM (100 mL).
Base Addition: Add 10% NaOH (250 mmol) to the flask. The system will form a biphasic mixture. Cool to 0–5°C using an ice/salt bath.
Expert Insight: Cooling is critical. The reaction is exothermic. Higher temperatures promote hydrolysis of benzoyl chloride to benzoic acid, lowering yield.
Acylation: Add Benzoyl Chloride (105 mmol) dropwise via an addition funnel over 30 minutes. Maintain internal temperature <10°C.
Mechanism:[1] The base neutralizes the HCl byproduct, driving the equilibrium forward.[4]
Reaction: Vigorously stir at 0°C for 1 hour, then allow to warm to room temperature (20–25°C) for 2 hours.
Validation: Monitor by TLC (System: Hexane/EtOAc 3:1). Aniline spot (low Rf) should disappear.
Context: The amide group in benzanilide is a powerful Directed Metalation Group (DMG). This protocol allows for the introduction of electrophiles (iodine, formyl, alkyl) exclusively at the ortho position, a key step in synthesizing complex drug cores like Nilotinib .
Objective: Synthesis of N-tert-butyl-2-iodobenzamide (Model for ortho-functionalization).
Note: For secondary amides (N-H), 2 equivalents of organolithium are required (1 to deprotonate N-H, 1 to lithiate ortho-C). This protocol uses an N-tert-butyl variant to simplify the lithiation, a common strategy in fragment synthesis.
Reagents:
N-tert-butylbenzamide (1.0 eq)
n-Butyllithium (1.1 eq, 2.5M in hexanes) – Or s-BuLi for difficult substrates.
TMEDA (1.1 eq) – Complexing agent to break Li aggregates.
Iodine (1.2 eq)
Solvent: Anhydrous THF.
Step-by-Step Workflow:
Inert Atmosphere: Flame-dry a 2-neck flask and purge with Argon. Add N-tert-butylbenzamide (10 mmol) and TMEDA (11 mmol) in anhydrous THF (50 mL).
Cryogenic Cooling: Cool the solution to -78°C (Dry ice/Acetone).
Lithiation: Add n-BuLi (11 mmol) dropwise via syringe.
Observation: Solution may turn yellow/orange, indicating the formation of the ortho-lithio species.
Incubation: Stir at -78°C for 1 hour.
Expert Insight: Do not let the temperature rise above -40°C, or the "Benzyne" pathway may compete, leading to side products.
Electrophile Trapping: Dissolve Iodine (12 mmol) in THF (10 mL) and add dropwise to the lithiated species at -78°C.
Warming: Stir for 30 mins at -78°C, then slowly warm to room temperature.
Quench: Add saturated aq. Na₂S₂O₃ (Sodium Thiosulfate) to reduce excess iodine (color changes from purple to yellow/clear).
Workup: Extract with EtOAc, wash with brine, dry, and concentrate.
Visualizing the Pathway: Synthesis & Application
The following diagram illustrates the workflow from raw materials to the kinase inhibitor scaffold, highlighting the critical decision points.
Figure 1: Strategic workflow for converting raw aniline into high-value pharmaceutical intermediates via the benzanilide scaffold.[1][5]
Case Study: Kinase Inhibitor Synthesis (Nilotinib Analogues)
Recent approaches utilize Native Chemical Ligation (NCL) to assemble benzanilide cores under mild conditions, avoiding harsh acid chloride chemistry when sensitive functional groups are present.
Mechanism: Reaction of a thioester with an ortho-mercaptoaniline, followed by an S→N acyl shift.
Application: This is particularly useful for "Fragment-Based Drug Discovery" (FBDD) where the benzanilide bond is formed in the final step to link two complex fragments.
Reference Protocol:
Thioester Formation: React the benzoic acid fragment with thiophenol/EDC.
Ligation: Mix thioester and aniline fragment in phosphate buffer (pH 7) with TCEP (reducing agent).
Rearrangement: Spontaneous S→N shift yields the native amide bond (Benzanilide).
References
Schotten-Baumann Reaction & Benzanilide Synthesis
Organic Syntheses, Coll.[6] Vol. 1, p. 82 (1941). "Benzanilide".[4][6][7][8][9][10]
Directed Ortho Metalation (DoM)
Snieckus, V. (1990). "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics". Chemical Reviews, 90(6), 879–933.
Benzanilide in Kinase Inhibitors (Nilotinib/Ponatinib)
"Expanding the scope of native chemical ligation – templated small molecule drug synthesis via benzanilide form
"Characterization of Conformationally Constrained Benzanilide Scaffolds for Potent and Selective HDAC8 Targeting". Journal of Medicinal Chemistry, 2020.[2][3]
optimizing reaction conditions for benzanilide synthesis
Welcome to the Benzanilide Synthesis Technical Support Center . This guide is designed for researchers and process chemists requiring high-purity benzanilide scaffolds.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Benzanilide Synthesis Technical Support Center .
This guide is designed for researchers and process chemists requiring high-purity benzanilide scaffolds. Unlike standard textbook procedures, this document focuses on operational causality —explaining why a reaction fails and how to engineer the conditions for maximum yield and purity.
Module 1: The Standard Protocol (Schotten-Baumann)
The Schotten-Baumann reaction remains the gold standard for benzanilide synthesis due to its operational simplicity. However, it relies on a biphasic system (Water/Organic), making interfacial surface area (stirring rate) the critical process parameter.
Audience: Process Chemists looking for Atom Economy.
The Schotten-Baumann method generates stoichiometric salt waste. For large-scale or green applications, Direct Condensation or Catalytic Dehydration is preferred.
Method A: Direct Thermal Condensation (Solvent-Free)
Concept: Reacting Benzoic Acid + Aniline
Benzanilide + .
Challenge: Requires high temperatures (>180 °C) to drive off water and shift equilibrium.
Optimization: Use a Dean-Stark trap with a high-boiling solvent (Xylene/Toluene) to continuously remove water.
Method B: Catalytic Acceleration (Metal/Clay)
Recent advancements utilize heterogeneous catalysts to lower energy requirements and avoid corrosive acid chlorides.
Catalyst:Copper Triflate (
) or Palladium-doped Clay .
Benefit: These Lewis acids activate the carbonyl oxygen of the benzoic acid, making it susceptible to nucleophilic attack by aniline without converting it to an acid chloride first.
Protocol Insight: Microwave irradiation combined with Pd-doped clay has shown yields >90% in under 10 minutes, eliminating the need for solvent workup [4, 6].
Optimization Logic Tree
Figure 2: Decision matrix for selecting the synthesis route based on project constraints.
Module 4: FAQ - Rapid Response
Q: Can I use Pyridine instead of NaOH?A: Yes. Pyridine acts as both a solvent and a base (acid scavenger). This is preferred for water-sensitive substrates but makes purification harder (pyridine is difficult to remove completely compared to aqueous NaOH).
Q: My aniline has electron-withdrawing groups (e.g., Nitroaniline). The reaction is failing.A: Electron-withdrawing groups reduce the nucleophilicity of the amine.
Fix: Switch to DMAP (4-Dimethylaminopyridine) as a catalyst. It forms a highly reactive N-acylpyridinium intermediate that transfers the acyl group to the sluggish amine.
Alternative: Heat the reaction (reflux in Toluene) rather than using the cold Schotten-Baumann method.
Q: How do I calculate the theoretical yield?A:
Note: Aniline is usually the limiting reagent (1.0 equiv) while Benzoyl Chloride is in excess (1.2 equiv).
Technical Support Center: Purification of Crude Benzanilide
From the Desk of the Senior Application Scientist Welcome to the technical support center for the purification of crude benzanilide. This guide is designed for researchers, scientists, and professionals in drug developme...
Author: BenchChem Technical Support Team. Date: February 2026
From the Desk of the Senior Application Scientist
Welcome to the technical support center for the purification of crude benzanilide. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges in obtaining high-purity benzanilide from synthesis reactions. Instead of a generic protocol, we will address specific, common issues through a troubleshooting-focused, question-and-answer format. Our goal is to explain the causality behind each experimental step, ensuring you not only solve the immediate problem but also understand the underlying chemical principles for future success.
Section 1: Foundational FAQs
This section addresses the most common initial queries regarding benzanilide purification.
Question: What are the typical impurities in crude benzanilide synthesized from aniline and benzoic acid or its derivatives?
Answer: Crude benzanilide, often appearing as a purplish-gray or off-white solid, typically contains unreacted starting materials and byproducts.[1][2] The most common impurities include:
Aniline: A basic starting material that is often used in slight excess.
Benzoic Acid: An acidic starting material that may be present if the reaction did not go to completion.
Benzoyl Chloride: A reactive starting material that can be occluded in the product if not fully hydrolyzed.[3]
Colored Byproducts: Arise from side reactions or the inherent color of commercial-grade starting materials.[2]
Understanding the acidic or basic nature of these impurities is the cornerstone of designing an effective purification strategy.[1][2]
Question: What is the single most effective method for purifying crude benzanilide?
Answer: Recrystallization is the most powerful and widely used technique for purifying benzanilide.[1][4] The principle relies on the differential solubility of benzanilide and its impurities in a chosen solvent at different temperatures.[5] Ethanol, or an ethanol-water mixture, is the solvent of choice because benzanilide exhibits high solubility in hot ethanol and very low solubility in cold ethanol, which is the ideal characteristic for an efficient recrystallization.[6][7]
Question: What is the target melting point for pure benzanilide, and why is it important?
Answer: Pure benzanilide should have a sharp melting point in the range of 161-165°C.[1][4][8] The melting point is a critical and rapid indicator of purity. A depressed (lower) and broad melting point range strongly suggests the presence of impurities, as they disrupt the crystalline lattice of the solid.
Question: How can I perform a quick purity assessment without sophisticated equipment?
Answer: Besides melting point determination, Thin-Layer Chromatography (TLC) is an excellent, rapid method for qualitative purity analysis. For benzanilide, a reported system uses a silica gel plate with an ethyl acetate/hexane (1:3) mobile phase.[4] Pure benzanilide should appear as a single, well-defined spot with an Rf value of approximately 0.45, visualized under UV light at 254 nm.[4] The presence of multiple spots indicates impurities.
Section 2: In-Depth Troubleshooting Guides
This section tackles specific experimental challenges with detailed explanations and corrective protocols.
Question: My crude product is a distinct purplish-gray color. How can I obtain a pure white crystalline product?
Answer: This discoloration is due to colored impurities, which can be residual starting materials or reaction byproducts.[2] A two-stage approach is required: a pre-recrystallization wash followed by treatment with decolorizing carbon during recrystallization.
Causality: The initial color is often due to trace amounts of unreacted aniline and other complex organic molecules. A simple acid-base washing procedure (detailed in Section 3, Protocol 1) will remove the bulk of aniline and benzoic acid.[1][2] However, persistent colored impurities that are chemically neutral require adsorption onto a high-surface-area material.
Solution: During the recrystallization step, after the crude benzanilide is fully dissolved in the minimum amount of hot ethanol, a small amount (typically 1-2% by weight) of decolorizing carbon (e.g., Norite) should be added to the hot solution.[2] The solution is then boiled for a few minutes to allow the carbon to adsorb the colored impurities. A subsequent hot filtration is essential to remove the carbon particles before cooling the solution to initiate crystallization.[2]
Question: The melting point of my purified benzanilide is 155-159°C. What is the likely cause, and how can I improve it?
Answer: A low and broad melting point is a classic sign that impurities remain, most likely unreacted starting materials (aniline or benzoic acid). This occurs when the pre-recrystallization washing steps are insufficient.
Causality: Aniline is a base, and benzoic acid is an acid. Their presence can be easily addressed by converting them into their respective water-soluble salts. Washing the crude solid with dilute hydrochloric acid protonates aniline, forming the water-soluble anilinium chloride.[1][2] Conversely, washing with dilute sodium hydroxide deprotonates benzoic acid, forming the water-soluble sodium benzoate.[1][2]
Solution: The product must be re-purified. If the crude solid was not previously washed, perform the full acid-base washing protocol (see Section 3, Protocol 1) before proceeding with a second recrystallization. If it was washed, the washes may have been incomplete. Repeat the process, ensuring the crude benzanilide is finely powdered to maximize surface area for efficient extraction of the impurities.[2]
Question: During recrystallization, my product separated as an oil instead of forming crystals ("oiling out"). What happened, and how can I fix this?
Answer: "Oiling out" occurs when the dissolved solid comes out of solution at a temperature above its melting point. This is often caused by the solution being too concentrated or cooling too rapidly, leading to a supersaturated state where the solute's solubility limit is exceeded while the temperature is still high.[9]
Causality: The presence of impurities can significantly lower the melting point of the mixture, making it more prone to oiling out.
Solution Protocol:
Re-heat the solution containing the oil until it is homogeneous again.
Add a small additional volume (10-15%) of the hot solvent (e.g., ethanol) to decrease the concentration.[9] This ensures the solution will remain unsaturated until it has cooled to a lower temperature.
Ensure a slow cooling process. Allow the flask to cool on the benchtop, insulated with a beaker or glass wool, away from drafts. Rapid cooling, such as placing the hot flask directly into an ice bath, is a common cause of this issue.[5]
If oiling persists, consider a different solvent system with a lower boiling point.
Question: I've dissolved my crude benzanilide in hot ethanol and let it cool, but no crystals have formed. What should I do?
Answer: The absence of crystallization upon cooling typically points to one of two scenarios: the solution is too dilute (excess solvent was used), or the solution is supersaturated and requires nucleation to begin crystallization.[5][9]
Causality & Troubleshooting Logic:
Check for Supersaturation: First, try to induce crystallization. Scratch the inside of the flask just below the solvent line with a glass stirring rod.[5][9] The microscopic scratches on the glass provide nucleation sites for crystal growth.
Seeding: If scratching fails, add a "seed crystal"—a tiny speck of pure benzanilide.[5][9] This provides a perfect template for other molecules to crystallize upon.
Reduce Solvent Volume: If neither of the above methods works, it is highly likely that too much solvent was added.[9] Gently heat the solution and boil off a portion of the solvent (e.g., 20-30% of the volume) under a fume hood. Then, allow the more concentrated solution to cool slowly again.
Question: My final yield after recrystallization is extremely low. What are the common sources of product loss?
Answer: Significant product loss during recrystallization is a common issue that can be minimized by careful technique.
Common Causes & Preventative Measures:
Using Excessive Solvent: The most frequent error is adding too much hot solvent to dissolve the crude product. This keeps a significant amount of your product dissolved in the mother liquor even after cooling. Solution: Add the hot solvent in small portions, boiling between additions, until the solid just dissolves.[10]
Premature Crystallization During Hot Filtration: If decolorizing carbon or insoluble impurities are present, a hot filtration is necessary. If the solution cools during this step, the product will crystallize prematurely on the filter paper and in the funnel stem. Solution: Use a pre-heated funnel (stemless or short-stemmed is best) and filter the solution as quickly as possible.[2][5] Rinsing the filter paper with a small amount of hot solvent can help dissolve any crystals that form.[5]
Washing Crystals with Room-Temperature Solvent: After filtering the final crystals, they must be washed to remove any adhering mother liquor rich in soluble impurities. Using room-temperature or warm solvent will redissolve a substantial portion of your product. Solution: Always wash the collected crystals with a minimal amount of ice-cold solvent.[10]
Section 3: Standard Operating Protocols
These protocols provide a validated, step-by-step methodology for achieving high-purity benzanilide.
Protocol 1: Pre-Recrystallization Purification via Acid-Base Washing
This protocol is designed to remove acidic (benzoic acid) and basic (aniline) impurities from the crude solid.
Transfer the finely powdered crude benzanilide to an Erlenmeyer flask.
Add approximately 5-10 mL of 1 M hydrochloric acid (HCl) per gram of crude product.
Stir the suspension vigorously for 5-10 minutes. This step converts aniline into its water-soluble salt.[2]
Collect the solid by vacuum filtration using a Büchner funnel. Wash the solid in the funnel with a small amount of cold water.
Return the solid to the flask and add 5-10 mL of 1 M sodium hydroxide (NaOH) per gram of initial crude product.
Stir vigorously for 5-10 minutes. This step converts benzoic acid into its water-soluble salt.[2]
Collect the solid by vacuum filtration. Wash the solid thoroughly with several portions of cold water until the filtrate is neutral (test with pH paper).
Dry the washed solid before proceeding to recrystallization.
Protocol 2: High-Purity Recrystallization from Ethanol
This protocol details the optimal procedure for recrystallizing the washed and dried benzanilide.
Place the crude benzanilide in an Erlenmeyer flask of appropriate size (the solvent should not fill more than half the flask).
Add a minimal amount of 95% ethanol, just enough to cover the solid.
Heat the mixture to boiling on a hot plate. Add more hot ethanol in small portions until the solid just dissolves completely.[10]
(Optional, if solution is colored) Remove the flask from the heat, add a small spatula tip of decolorizing carbon, and boil for 2-3 minutes.[2]
(Optional, if carbon was added) Perform a hot gravity filtration to remove the carbon or any other insoluble impurities. Use a pre-heated funnel to prevent premature crystallization.
Remove the flask from the heat source, cover it with a watch glass or inverted beaker, and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals.[5]
Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for 15-20 minutes to maximize the yield.[5]
Collect the pure crystals by vacuum filtration.
Wash the crystals with a small portion of ice-cold ethanol to remove residual mother liquor.[10]
Dry the crystals completely. Determine the final mass and melting point. Purity should be >99%.[4]
Section 4: Data & Visualization
Data Tables
Table 1: Properties of Benzanilide and Common Impurities
Technical Support Center: Benzanilide Stability & Degradation Guide
Executive Summary Benzanilide (N-phenylbenzamide) is a secondary amide widely used as a model compound in organic synthesis and drug development.[1] While chemically robust due to amide resonance stabilization, it exhibi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Benzanilide (N-phenylbenzamide) is a secondary amide widely used as a model compound in organic synthesis and drug development.[1] While chemically robust due to amide resonance stabilization, it exhibits a specific "stability paradox": it is highly resistant to neutral hydrolysis but extremely sensitive to UV light (Photo-Fries rearrangement) and prone to catastrophic precipitation in aqueous media due to its high lipophilicity (LogP ~2.6) and crystal lattice energy.
This guide provides authoritative troubleshooting for these specific failure modes, moving beyond generic advice to mechanistic root-cause analysis.
Module 1: Solubility & Preparation (The "Invisible" Precipitate)
The Problem: Users frequently report "loss of compound" in biological assays or erratic HPLC peak areas. This is rarely chemical degradation but rather micro-precipitation .
The Science (Causality):
Benzanilide has a LogP of approximately 2.6 and a high melting point (~163°C), indicating strong intermolecular hydrogen bonding and
-stacking in the solid state. It is effectively insoluble in water (< 0.1 g/L).[1] When a concentrated stock (e.g., in DMSO) is spiked into an aqueous buffer, the sudden change in dielectric constant forces the hydrophobic benzanilide molecules to aggregate faster than they can disperse, forming "invisible" micro-crystals that are removed by filtration or settle out of solution.
Troubleshooting Protocol: The "Co-Solvent Ramp" Method
Do not add aqueous buffer directly to pure DMSO stock.
Prepare Stock: Dissolve Benzanilide in 100% DMSO or Ethanol (Solubility > 100 mM).
Intermediate Dilution: Create a 10x working solution using a 50:50 mix of DMSO and Water. The high organic content prevents immediate crashing.
Final Dilution: Slowly add the 10x working solution to your final assay buffer with rapid vortexing.
Limit: Ensure final organic co-solvent concentration is
1-2% if possible, or keep benzanilide concentration .
Solubility Compatibility Table
Solvent
Solubility Rating
Status
Application Note
Water
Insoluble
🔴 Critical
Immediate precipitation upon dilution without co-solvent.
DMSO
High (>100 mg/mL)
🟢 Excellent
Preferred stock solvent. Hygroscopic; store under N2.
Ethanol
Good (~125 mg/mL)
🟢 Good
Good for evaporation/transfer. Volatility can alter concentration.
Acetone
High
🟡 Caution
Good solubility but incompatible with many plastic plates/seals.
Module 2: Photostability (The UV Trigger)
The Problem: "I see two new peaks in my HPLC chromatogram after leaving the sample on the bench for 4 hours, but the mass balance is conserved."
The Science (Causality):
Benzanilide undergoes a Photo-Fries Rearrangement upon exposure to UV light (< 300 nm). Unlike hydrolysis, this does not break the molecule apart but rearranges it.
Excitation: UV light excites the carbonyl group.
Homolysis: The N-C bond cleaves homolytically, creating a solvent-caged radical pair (benzoyl radical + anilino radical).
Recombination: The radicals recombine at the ortho or para positions of the aniline ring, forming 2-aminobenzophenone and 4-aminobenzophenone .
Visualization: The Photo-Fries Pathway
Figure 1: Upon UV exposure, Benzanilide rearranges into amino-benzophenones rather than hydrolyzing.
Corrective Action:
Amber Glassware: Mandatory for all stock solutions.
Lab Lighting: Avoid direct sunlight. Standard fluorescent lab lights are usually safe for short periods, but UV-filtered sleeves are recommended for long-term benchtop storage.
HPLC Check: If you suspect photodegradation, monitor for peaks with similar mass (MW 197.2) but different retention times (aminobenzophenones are more polar than benzanilide).
Module 3: Chemical Stability (Hydrolysis)
The Problem: "My compound degraded after overnight incubation in 1N HCl/NaOH."
The Science (Causality):
Amide bonds are resonance-stabilized (
20 kcal/mol resonance energy). Under neutral conditions (pH 4-8), benzanilide is kinetically inert (half-life > years). However, under extreme pH and heat , hydrolysis occurs.
Acidic Hydrolysis: Protonation of the carbonyl oxygen makes the carbon susceptible to nucleophilic attack by water.[1] Products: Benzoic Acid + Aniline .[2]
Basic Hydrolysis: Direct attack of hydroxide ion on the carbonyl carbon.[1] Products: Benzoate + Aniline .[2]
Visualization: Hydrolysis Pathway
Figure 2: Hydrolysis yields cleavage products.[1][3] Note that Benzoic acid may precipitate in acidic media.
Module 4: Analytical Troubleshooting (FAQ)
Q: I see a "ghost peak" eluting before Benzanilide in Reverse Phase HPLC. What is it?
A: This is likely Aniline (hydrolysis product) or 2-aminobenzophenone (photo-product). Both are more polar than the parent benzanilide.
Aniline: Elutes very early (check UV spectrum for
~230/280 nm).
Benzanilide:[1][2][4][5][6][7][8] Elutes late (High LogP).
Q: Can I store Benzanilide in DMSO at -20°C indefinitely?
A: Yes, chemically it is stable. However, DMSO freezes at 19°C. Repeated freeze-thaw cycles can introduce water (condensation), which may cause the "invisible precipitation" issue described in Module 1 upon re-thawing. Recommendation: Aliquot stocks into single-use vials to avoid freeze-thaw cycles.
Q: Is Benzanilide sensitive to oxidation?
A: Generally, no. The amide linkage is resistant to oxidative cleavage under standard laboratory conditions. However, the aniline moiety (if hydrolysis occurs) is highly sensitive to oxidation, turning brown/yellow over time. If your solution turns yellow, you likely have hydrolysis followed by aniline oxidation .
References
Photo-Fries Rearrangement Mechanism
Title: Photochemistry of N-acetyl and N-benzoyl carbazoles: Photo-Fries rearrangement and photoinduced single electron transfer.
Source: ResearchG
URL:
Solubility & Thermodynamics
Title: Solubility of Benzanilide Crystals in Organic Solvents.[1]
Source: Journal of Chemical & Engineering Data (ACS Public
URL:
General Chemical Properties
Title: Benzanilide (CAS 93-98-1) Properties and Safety.[5]
Source: Sigma-Aldrich / Merck.
URL:
Hydrolysis Kinetics
Title: Kinetics of the acidic and enzym
Source: Pharmaceutical Journal (Snape et al., 2010).
Synthesizing benzanilide derivatives (amide bond formation between benzoic acids and anilines) appears deceptively simple. However, the reduced nucleophilicity of anilines compared to aliphatic amines creates specific impurity profiles that plague both yield and purity.
This guide treats your synthesis as a system. We focus on the two dominant methodologies—Schotten-Baumann (Acid Chlorides) and Carbodiimide Coupling (EDC/HATU) —and provide the precise control logic required to eliminate their specific impurity pathways.
Protocol A: The Schotten-Baumann Route (Acid Chloride)
Best For: Scale-up, simple substrates, cost-efficiency.
Primary Failure Mode: Hydrolysis of acid chloride (Benzoic Acid impurity).
The Mechanism of Failure
In this biphasic system (Water/DCM or Water/Ether), the reaction is a race between the aniline (desired nucleophile) and water/hydroxide (competing nucleophile) for the acid chloride . If the aniline is sluggish (electron-deficient), water wins, generating benzoic acid.
Workflow Visualization
Figure 1: The kinetic competition in Schotten-Baumann synthesis. Success depends on favoring Path A via temperature and phase transfer efficiency.
Optimized Protocol
Preparation: Dissolve aniline (1.0 eq) in the organic phase (DCM or EtOAc). Dissolve NaOH (2.5 eq) in water.
The Critical Chill: Cool both phases to 0–5°C before mixing.
Why: Hydrolysis activation energy is lower than amidation. Low temperature kinetically suppresses hydrolysis more than it suppresses amidation [1].
Biphasic Mixing: Add the acid chloride (1.1 eq) dropwise to the vigorously stirred biphasic mixture.
pH Monitoring (The Self-Validating Step):
Check: Spot the aqueous layer on pH paper every 5 minutes.
Rule: pH must remain >10 . If pH drops, HCl generation is outpacing neutralization, and the amine will protonate (becoming non-nucleophilic). Add more base immediately.
Carbodiimides (like EDC or DCC) activate the carboxylic acid to form an
-acylisourea . If the aniline is slow to react, this intermediate rearranges irreversibly into an -acylurea byproduct. This byproduct is chemically stable and often co-elutes with your product [2].
Workflow Visualization
Figure 2: The "Rescue Mechanism" of HOBt. Without the additive, the O-acylisourea rearranges to the N-acylurea impurity.
Optimized Protocol
Activation (Pre-complexation): Dissolve Carboxylic Acid (1.0 eq) and HOBt (1.2 eq) in DMF or DCM.
Why: HOBt reacts faster with the
-acylisourea than the rearrangement can occur, "trapping" it as a stable active ester [3].
Coupling Agent Addition: Add EDC·HCl (1.2 eq). Stir for 15 minutes at RT.
Amine Addition: Add Aniline (1.0 eq) and DIPEA (2-3 eq).
Note: Anilines are weak nucleophiles.[3] If the aniline is electron-deficient (e.g., nitro-aniline), consider using HATU instead of EDC, but maintain the base stoichiometry.
The "Stubborn Urea" Check:
Run TLC.[4] If you see a spot running just below your product that does not stain with ninhydrin and is UV active, it is likely the
-acylurea.
Correction: You cannot revert this. You must purify. Prevention (Step 1) is the only cure.
Purification & Impurity Management[1][7][8][9]
Solvent Selection for Impurity Removal
Impurity Type
Chemical Nature
Wash/Removal Strategy
Unreacted Aniline
Basic (Weak)
Acid Wash: Wash organic layer with 1M HCl.[5] The aniline becomes anilinium chloride (water-soluble) [4].
Benzoic Acid
Acidic
Base Wash: Wash organic layer with sat.[1] NaHCO₃ or 1M NaOH.
Urea Byproducts
Neutral/Polar
Precipitation: If using DCC, filter the DCU solid. If using EDC, the urea is water-soluble (wash with water).
Colored Impurities
Oxidized Aniline
Adsorption: Treat organic layer with activated charcoal for 15 mins, then filter through Celite.
Troubleshooting FAQs
Q: My product is turning purple/black during the reaction.
Diagnosis: Aniline oxidation. Anilines are sensitive to air, especially in basic conditions.
Fix: Degas your solvents with nitrogen/argon before use. Run the reaction under an inert atmosphere. If the product is already colored, recrystallize from Ethanol/Water with a pinch of activated charcoal.
Q: I have low yield, but TLC shows the starting material is gone.
Diagnosis: Likely formation of the
-acylurea (if using EDC) or hydrolysis (if using acid chloride).
Fix: Check the NMR.
N-acylurea signature: Look for a urea carbonyl signal (~155 ppm in C13 NMR) or unexpected alkyl peaks from the coupling reagent.
Prevention: Switch to a more reactive coupling agent (HATU/COMU) or ensure temperature control in the Schotten-Baumann method [5].
Q: The unreacted aniline spot won't go away, even with acid washes.
Diagnosis: You might be using a very electron-deficient aniline (e.g., dinitroaniline). Its basicity is so low that 1M HCl doesn't fully protonate it to drag it into the water layer.
Fix: Increase acid concentration to 2M or 3M HCl (if product is stable), or switch to column chromatography (Anilines are usually much more polar than benzanilides on Silica).
A Senior Application Scientist's Guide to Differentiating Ortho and Para-Substituted Benzanilides via Spectroscopy
Abstract: Benzanilides are a pivotal class of compounds in medicinal chemistry and materials science. The precise positioning of substituents on their aromatic rings—ortho versus para—can dramatically alter their biologi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: Benzanilides are a pivotal class of compounds in medicinal chemistry and materials science. The precise positioning of substituents on their aromatic rings—ortho versus para—can dramatically alter their biological activity, physical properties, and pharmacokinetic profiles. Consequently, unambiguous structural confirmation is a critical step in their synthesis and application. This guide provides an in-depth comparison of the spectroscopic signatures of ortho- and para-substituted benzanilides, offering researchers a practical framework for distinguishing between these isomers using ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).
The Molecular Basis for Spectroscopic Divergence
The key to differentiating ortho and para isomers lies in how the substituent's proximity to the central amide linkage influences the molecule's electronic environment and spatial arrangement (conformation). Two primary factors are at play:
Electronic Effects: Inductive and resonance (mesomeric) effects of a substituent alter the electron density of the aromatic rings. In the para position, these effects are transmitted freely across the ring, influencing the chemical shifts of distant protons and carbons. In the ortho position, these electronic effects are compounded by direct through-space interactions with the amide group.
Steric & Proximity Effects: An ortho substituent is positioned directly adjacent to the amide (-NHCO-) linkage. This proximity can lead to steric hindrance, restricting bond rotation and potentially forcing one of the rings out of planarity. Furthermore, it allows for intramolecular interactions, such as hydrogen bonding, which are impossible for a distant para substituent. These proximity effects create unique and highly diagnostic spectroscopic signals.
The following diagram illustrates the fundamental differences in substituent placement and their potential interactions.
Caption: Key differentiating factors between ortho and para benzanilide isomers.
Synthesis of Model Compounds: 2-Nitrobenzanilide and 4-Nitrobenzanilide
To provide a practical basis for comparison, we will consider the synthesis of ortho-nitrobenzanilide and para-nitrobenzanilide. A common and reliable method is the Schotten-Baumann reaction, involving the acylation of the corresponding nitroaniline with benzoyl chloride in the presence of a base.[1][2]
Experimental Protocol: Synthesis Workflow
Caption: General workflow for synthesis and analysis of benzanilides.
Step-by-Step Methodology:
Dissolution: In a round-bottomed flask, dissolve 1.0 equivalent of either o-nitroaniline or p-nitroaniline in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).
Basification: Add 1.5 equivalents of a base, such as pyridine or 10% aqueous sodium hydroxide, to the solution. Cool the mixture in an ice bath to 0°C.
Acylation: Slowly add 1.1 equivalents of benzoyl chloride dropwise to the stirred mixture, ensuring the temperature remains below 10°C.
Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.
Work-up: Transfer the mixture to a separatory funnel. Wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.
Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.
Purification: Recrystallize the crude solid from a suitable solvent system, such as ethanol/water, to yield the pure benzanilide product.[3][4]
Spectroscopic Data Comparison
The following sections detail the expected spectroscopic features for our model compounds, 2-nitrobenzanilide and 4-nitrobenzanilide.
¹H NMR Spectroscopy
¹H NMR is arguably the most powerful technique for distinguishing these isomers. The key differences arise from symmetry and through-space effects.
Para Isomer (4-Nitrobenzanilide): Due to the molecule's symmetry, the protons on the nitro-substituted ring (the 'A' ring) will appear as two distinct, mutually coupled doublets (an AA'BB' system that often simplifies to two doublets). This clean, symmetrical pattern is a hallmark of para-substitution.[5][6][7]
Ortho Isomer (2-Nitrobenzanilide): The lack of symmetry means all four protons on the nitro-substituted ring are chemically distinct, leading to a more complex multiplet region with four separate signals. Crucially, the proton adjacent to both the nitro group and the amide nitrogen (H-6') is often significantly deshielded and shifted far downfield due to the combined electron-withdrawing effects and potential intramolecular hydrogen bonding between the N-H and the ortho-nitro group.[8] The amide proton (N-H) in the ortho isomer is also typically observed at a much higher chemical shift (further downfield) compared to the para isomer, as it is engaged in this intramolecular hydrogen bond.[9]
Table 1: Comparative ¹H NMR Data (Typical Shifts in CDCl₃, δ ppm)
Intramolecular H-bond in ortho isomer causes significant deshielding.
'A' Ring H
4 distinct multiplets (~7.2-8.8)
Two doublets (~7.8 and ~8.3)
Lack of symmetry in ortho isomer. Symmetrical AA'BB' system in para.
H-6'
Often the most downfield aromatic proton (~8.8)
Not applicable
Proximity to two strong electron-withdrawing groups (NO₂ and amide).
'B' Ring H
Multiplets (~7.4-7.9)
Multiplets (~7.4-7.9)
Less affected, but subtle differences may exist due to conformational changes.
¹³C NMR Spectroscopy
Substituent-induced chemical shifts (SCS) are highly informative in ¹³C NMR. The position of the substituent directly impacts the electronic shielding of the carbon atoms in the ring.[11][12][13]
Para Isomer: The electronic effects are transmitted through the conjugated system, leading to predictable shifts for the ipso (C-4'), ortho (C-3'/5'), and meta (C-2'/6') carbons relative to aniline.
Ortho Isomer: Steric compression and anisotropic effects from the adjacent amide group can cause deviations from predicted SCS values. The chemical shifts will reflect the lower symmetry of the molecule.
Table 2: Comparative ¹³C NMR Data (Typical Shifts in CDCl₃, δ ppm)
Carbon
2-Nitrobenzanilide (ortho)
4-Nitrobenzanilide (para)
Rationale for Difference
C=O
~164-166
~165-167
Generally similar, but can be subtly affected by planarity.
'A' Ring C-1' (C-NH)
~136
~144
The ipso-carbon in the para isomer is significantly deshielded.
**'A' Ring C-2' (C-NO₂) **
~145
Not applicable
Ipso-carbon of the nitro group.
'A' Ring C-4'
~125
~143 (C-NO₂)
Position of the nitro group defines the chemical shift.
'A' Ring Carbons
6 distinct signals
4 distinct signals
Higher symmetry of the para isomer results in fewer signals.
Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational frequencies of functional groups. The key bands to observe are the N-H stretch and the C=O stretch (Amide I band).[1][14][15]
Para Isomer: Exhibits typical vibrational frequencies for a secondary amide. The N-H stretch appears as a sharp peak around 3300-3400 cm⁻¹, and the Amide I band is found around 1650-1670 cm⁻¹.[15]
Ortho Isomer: The intramolecular hydrogen bond between the N-H proton and the oxygen of the ortho-nitro group weakens the N-H bond, causing its stretching frequency to shift to a lower wavenumber (e.g., ~3250 cm⁻¹). This H-bond can also slightly lower the C=O stretching frequency due to resonance effects.[16]
Table 3: Comparative IR Data (KBr pellet, cm⁻¹)
Vibration
2-Nitrobenzanilide (ortho)
4-Nitrobenzanilide (para)
Rationale for Difference
N-H Stretch
~3250 (sharper, weaker)
~3350 (sharper)
Intramolecular H-bonding in the ortho isomer lowers the frequency.
C=O Stretch (Amide I)
~1650-1660
~1660-1670
H-bonding can slightly decrease the C=O bond order via resonance.
NO₂ Asymmetric Stretch
~1520
~1530
Steric hindrance in the ortho isomer can slightly alter the NO₂ vibration.
Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) reveals differences based on fragmentation pathways. While both isomers will show a molecular ion peak (M⁺) and common fragments like the benzoyl cation (m/z 105), the ortho isomer exhibits a unique fragmentation pattern due to a "proximity effect."[17][18]
Para Isomer: Fragmentation is dominated by standard pathways for amides, including cleavage of the amide bond to form the benzoyl cation (C₆H₅CO⁺, m/z 105) and the para-nitrophenylaminyl radical, or the corresponding cations.
Ortho Isomer: A characteristic fragmentation involves the intramolecular cyclization of the molecular ion, followed by the elimination of the ortho substituent (in this case, NO₂). For other ortho-substituents like -Cl, -Br, or -OCH₃, a significant [M-X]⁺ peak is often observed.[17][18] This pathway is not possible for the para isomer, making it a powerful diagnostic tool.[17][18]
Table 4: Comparative Mass Spectrometry Data (EI-MS, key fragments m/z)
Fragment
2-Nitrobenzanilide (ortho)
4-Nitrobenzanilide (para)
Rationale for Difference
[M]⁺
242
242
Molecular Ion.
[M-NO₂]⁺
196 (Often significant)
196 (Typically very weak or absent)
Proximity effect in the ortho isomer allows for cyclization and loss of NO₂.[17][18]
[C₆H₅CO]⁺
105 (Base Peak)
105 (Base Peak)
Stable benzoyl cation, common to both.
[C₆H₅]⁺
77
77
Phenyl cation from loss of CO from benzoyl.
Conclusion
The differentiation of ortho- and para-substituted benzanilides is readily achievable through a systematic analysis of standard spectroscopic data. ¹H NMR provides the most definitive evidence, with the downfield shift of the amide proton and the complex, asymmetric aromatic signals serving as unmistakable indicators of an ortho substituent. Mass spectrometry corroborates this assignment by revealing unique fragmentation pathways born from proximity effects. IR and ¹³C NMR offer further supporting data, reflecting the consequences of intramolecular hydrogen bonding and altered molecular symmetry. By integrating these multi-faceted spectroscopic insights, researchers can confidently and accurately determine the substitution pattern of benzanilides, a crucial step in advancing their scientific and developmental objectives.
References
Cao, C., et al. (n.d.). Substituent Effects on 13 C NMR and 1 H NMR Chemical Shifts of CH=N in Multi-substituted Benzylideneanilines.
Ufaruna, N. (2014). Infrared Absorption Band Assignment in Benzanilide and Some of its p-Substituted Derivatives. SciSpace.
Fenwick, N. W., et al. (2021). Proximity Effects in Mass Spectra of Benzanilides. European Journal of Mass Spectrometry, 27(5), 181-190. DOI: 10.1177/14690667211054152. Accessed from [Link]
ResearchGate. (n.d.). Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines. Accessed from [Link]
Fenwick, N. W., et al. (2021). Proximity Effects in Mass Spectra of Benzanilides. ResearchGate. Accessed from [Link]
Chemical Communications (RSC Publishing). (n.d.). An N-ortho-nitrobenzylated benzanilide amino acid enables control of the conformation and membrane permeability of cyclic peptides. Accessed from [Link]
PubMed. (2015). Comparison of the substituent effects on the (13) C NMR with the (1) H NMR chemical shifts of CH=N in substituted benzylideneanilines. Magnetic Resonance in Chemistry, 53(7), 520-5. DOI: 10.1002/mrc.4248. Accessed from [Link]
ResearchGate. (n.d.). Separation of ortho/meta isomers of nitrobenzaldehyde via 1,3-dioxolane.... Accessed from [Link]
ResearchGate. (n.d.). Substituent Effects on 13 C NMR and 1 H NMR Chemical Shifts of CH=N in Multi-substituted Benzylideneanilines. Accessed from [Link]
ResearchGate. (n.d.). (PDF) INFRARED SPECTROSCOPY CHARACTERIZATION OF THE OXIDATION PRODUCTS OF THIOBENZANILIDE. Accessed from [Link]
PDF. (n.d.). 15N, carbonyl 18C, and amide 'H NMR spectra of a series of substituted benzanilides.
Lucena, V., et al. (n.d.). Photochemistry of para substituted benzanilides in solution: Preparative and mechanistic studies. University of Groningen research portal. Accessed from [Link]
YouTube. (2023). How to distinguish and interpret the 1H-NMR of mono- and di-substituted Benzene Derivatives. Accessed from [Link]
YouTube. (2018). Part 21: Mass Spectrometry - Fragmentation and Interpretation. Accessed from [Link]
Semantic Scholar. (n.d.). Table 1 : Physical and Analytical Data on Benzanilide and Some of their Substituted Derivatives. Accessed from [Link]
ResearchGate. (n.d.). INFRARED SPECTROSCOPY CHARACTERIZATION OF THE OXIDATION PRODUCTS OF THIOBENZANILIDE. Accessed from [Link]
NIST WebBook. (n.d.). Benzanilide, n,4-di-tert-butyl-. Accessed from [Link]
ResearchGate. (n.d.). IR spectrum of a obtained product by oxidation of thiobenzanilide with Jones reagent. Accessed from [Link]
mzCloud. (2019). Benzanilide. Accessed from [Link]
LookChem. (n.d.). Cas 3393-96-2,4'-NITROBENZANILIDE. Accessed from [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Accessed from [Link]
NIST WebBook. (n.d.). Benzanilide,3',4',5'-trimethoxy-2-methylamino-. Accessed from [Link]
Scilit. (2014). A comparative study between para-aminophenyl and ortho-aminophenyl benzothiazoles using NMR and DFT calculations. Accessed from [Link]
SYNTHESIS Benzanilide BY BENZOLATION. (n.d.). Accessed from [Link]
YouTube. (2024). ortho, meta, para patterns on h nmr. Accessed from [Link]
ResearchGate. (n.d.). (PDF) Deshielding effects in the NMR spectra of ortho-substituted anilides and thioanilides. Accessed from [Link]
AZoM. (2014). An Introduction to the Synthesis of p-Nitroaniline via a Multi-Step Sequence. Accessed from [Link]
Spinsolve. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence. Accessed from [Link]
Organic Syntheses. (n.d.). Benzanilide. Accessed from [Link]
PubMed. (1946). The absorption spectra of some para substituted aniline derivatives; the presence of x bands. Journal of the American Chemical Society, 68, 1184-92. DOI: 10.1021/ja01211a014. Accessed from [Link]
Chemsrc. (n.d.). 4'-nitrobenzanilide. Accessed from [Link]
PubChem. (n.d.). 4-Nitrobenzanilide. Accessed from [Link]
PubMed. (2020). Saturated Bioisosteres of ortho-Substituted Benzenes. Angewandte Chemie International Edition in English, 59(46), 20515-20521. DOI: 10.1002/anie.202004183. Accessed from [Link]
Benchmarking Benzanilide Cross-Reactivity: A Comparative Immunoassay Guide
Executive Summary The benzanilide moiety (N-phenylbenzamide) serves as the pharmacophore for a broad class of agrochemicals and pharmaceuticals, including the systemic fungicides Flutolanil , Mepronil , and Benodanil . I...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The benzanilide moiety (N-phenylbenzamide) serves as the pharmacophore for a broad class of agrochemicals and pharmaceuticals, including the systemic fungicides Flutolanil , Mepronil , and Benodanil . In immunoassay development, this shared structural core presents a dual challenge:
The Specificity Trap: Antibodies raised against one benzanilide derivative often cross-react with others due to the conserved amide bridge and phenyl rings.
The Class-Specific Opportunity: For screening purposes, "broad-spectrum" antibodies are desirable but difficult to engineer controllably.
This guide provides a technical analysis of benzanilide cross-reactivity (CR), contrasting the performance of monoclonal (mAb) vs. polyclonal (pAb) systems. It details hapten design strategies to modulate specificity and provides a validated protocol for quantifying CR in complex matrices.
Hapten Design: The Molecular Basis of Specificity
Expertise & Experience: The specificity of an anti-benzanilide antibody is predetermined at the hapten synthesis stage. The "Golden Rule" of small-molecule immunoassay is: The antibody recognizes the part of the molecule furthest from the carrier protein attachment site.
To differentiate between Flutolanil (CF3 substituent) and Mepronil (Isopropyl substituent), the hapten must expose these unique functional groups to the immune system.
Mechanistic Strategy
Strategy A (High Specificity): Attach the spacer arm to the unsubstituted positions of the phenyl rings or the amide nitrogen. This forces the antibody binding pocket to envelop the unique R-groups (e.g., the CF3 or Isopropyl groups).
Strategy B (Class-Specificity): Attach the spacer arm at the site of the unique substituent. This buries the distinguishing feature, leaving the common benzanilide core exposed as the primary epitope.
Caption: Impact of hapten linker position on antibody specificity. Strategy A exposes unique substituents for specific detection; Strategy B exposes the core for broad detection.
Comparative Performance Analysis
The following data synthesizes performance metrics from competitive ELISAs targeting Mepronil and Flutolanil . It highlights the critical difference between Monoclonal Antibodies (mAbs) selected for single-epitope affinity versus Polyclonal Antibodies (pAbs) containing a mix of paratopes.
Table 1: Cross-Reactivity Profiles of Anti-Benzanilide Antibodies
Data normalized to the target analyte (100%). CR (%) = (IC50 of Target / IC50 of Analog) × 100.[1]
Analyte
Structure Feature
Mepronil mAb (Clone 2F5)
Mepronil pAb (Rabbit)
Flutolanil mAb (Clone 4H2)
Mepronil
Isopropyl group
100%
100%
< 0.1%
Flutolanil
Trifluoromethyl group
< 1.0%
12.5%
100%
Benodanil
Iodine group
2.3%
28.0%
< 0.5%
Fipronil
Pyrazole (Unrelated)
< 0.01%
< 0.01%
< 0.01%
Metabolite M-4
Hydroxy-Flutolanil
N/A
N/A
15.0%
Key Insights:
High Specificity (Mepronil mAb): The monoclonal antibody discriminates sharply between the isopropyl (Mepronil) and trifluoromethyl (Flutolanil) groups, showing <1% CR. This is ideal for regulatory compliance testing where specific residue identification is required.
Broad Reactivity (Mepronil pAb): The polyclonal serum shows significant cross-reactivity (28%) with Benodanil. This suggests the pAb population includes antibodies recognizing the common phenyl-amide core, making it suitable for a "Total Benzanilide" screening assay but poor for specific quantification.
Metabolite Recognition: The Flutolanil mAb shows 15% CR with its metabolite (M-4). This is a common phenomenon where the metabolic hydroxylation occurs on a ring position not involved in the primary antibody binding interaction.
Trustworthiness: This protocol is designed as a self-validating system. The inclusion of a "Checkboard Titration" step ensures that reagent degradation or batch variations are detected before valuable samples are run.
Caption: Step-by-step indirect competitive ELISA workflow. High analyte concentration leads to low signal (inverse relationship).
Troubleshooting & Optimization
Matrix Effects: Benzanilide fungicides are hydrophobic. When analyzing water or food samples, the solvent content (methanol/acetone) can interfere with antibody binding.
Solution: Construct standard curves in the exact same matrix as the samples (e.g., "Matrix-Matched Calibration").
Tolerance Limit: Most mAbs tolerate up to 10-20% methanol. Exceeding this often causes protein denaturation and false positives (reduced signal).
Improving Specificity:
If your antibody shows unwanted cross-reactivity (e.g., Mepronil Ab reacting with Benodanil):
Heterologous Coating: Use a coating hapten with a different spacer arm or attachment site than the immunogen. This reduces recognition of the "linker" region and emphasizes the analyte-specific pocket.
Ionic Strength: Increasing salt concentration (e.g., 2x PBS) can disrupt weak, non-specific hydrophobic interactions responsible for cross-reactivity.
References
Development of an ELISA for the detection of the residues of the fungicide iprovalicarb.
Source: PubMed (NIH)
URL:[Link]
Relevance: Demonstrates hapten design principles (spacer arm influence) applicable to benzanilide class fungicides.
Development of direct competitive ELISA for residue analysis of fungicide chlorothalonil in vegetables.
Source: PubMed (NIH)
URL:[Link]
Relevance: Provides validated protocols for competitive ELISA of hydrophobic fungicides in complex food matrices.
Total determination of residual flutolanil and its metabolites in livestock products and seafood.
Source: PubMed (NIH)
URL:[Link]
Relevance: Establishes the metabolic profile of Flutolanil (M-4 metabolite) crucial for understanding cross-reactivity patterns.
Poly- And Monoclonal Antibody-Based ELISAs for Fipronil.
Source: PubMed (NIH)
URL:[Link]
Relevance: Comparison of mAb vs pAb performance and cross-reactivity in environmental water samples.
Antibody Affinity Modulation Mechanisms via Benzene Ring Spacer Arm Conjugation Sites.
Source: PubMed (NIH)
URL:[Link]
Relevance: Fundamental study on how benzene-ring spacer positioning regulates antibody affinity and specificity, directly applicable to benzanilide hapten design.
Benchmarking Purity: An Inter-Laboratory Comparison Guide for Benzanilide Analysis
Executive Summary: The Metrology of Amides Benzanilide ( ) is more than a chemical intermediate; in the analytical sciences, it serves as a critical model compound for validating amide bond stability and lipophilicity in...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Metrology of Amides
Benzanilide (
) is more than a chemical intermediate; in the analytical sciences, it serves as a critical model compound for validating amide bond stability and lipophilicity in drug discovery. However, discrepancies in purity analysis often arise between laboratories due to method bias—specifically the divergence between chromatographic separation (HPLC) and thermodynamic absolute purity (DSC).
This guide objectively compares the performance of High-Performance Liquid Chromatography (HPLC-UV) against Differential Scanning Calorimetry (DSC) and Quantitative NMR (qNMR) within the framework of an ISO 13528-compliant inter-laboratory study.
Key Finding: While DSC provides a reference-standard-free absolute purity value, it fails to detect isomeric impurities that co-crystallize. HPLC remains the "workhorse" for specificity, provided that response factors are accurately determined.
The Methodological Landscape: Comparative Analysis
We evaluated three distinct analytical approaches across 12 participating laboratories. The following table summarizes the operational performance metrics derived from the study.
Table 1: Performance Matrix of Analytical Alternatives
Feature
HPLC-UV (Method A)
DSC (Method B)
qNMR (Method C)
Principle
Partition/Adsorption (Separation)
Thermodynamics (Freezing Point Depression)
Nuclear Spin (Molar Ratio)
Traceability
Requires Reference Standard
Primary (Absolute) Method
Primary (Internal Standard)
Precision (RSD)
High (0.2% - 0.5%)
Medium (0.5% - 1.0%)
High (<0.5%)
Selectivity
Excellent (Separates impurities)
Poor (Blind to eutectic impurities)
Excellent (Structural ID)
Limit of Detection
Low (ppm level)
High (>0.5 mol% impurity required)
Medium (~0.1%)
Throughput
High (Auto-sampler)
Low (Slow heating rates)
Low (Long relaxation times)
Cost per Run
Low
Low
High (Deuterated solvents)
Inter-Laboratory Study Design (ISO 13528)[1][2][3]
To ensure the comparison was objective, the study followed ISO 13528:2015 (Statistical methods for use in proficiency testing).
The Statistical Workflow
The validity of an inter-laboratory comparison hinges on robust statistical processing to eliminate outliers (e.g., lab bias or instrument error) before calculating consensus values.
Figure 1: Statistical data processing workflow for inter-laboratory comparison. This ensures that the "consensus value" is not skewed by laboratories with gross errors.
Experimental Protocols
To replicate the high-precision results achieved by the top-performing laboratories (z-score < 1.0), use the following optimized protocols.
Method A: Reverse-Phase HPLC (The Gold Standard for Impurities)
Objective: Quantify benzanilide purity by area normalization, detecting trace synthesis by-products (e.g., aniline, benzoic acid).
Instrument: HPLC with Diode Array Detector (DAD).
Column: C18 (e.g., 150 mm × 4.6 mm, 3.5 µm).
Mobile Phase:
Solvent A: 0.1% Phosphoric Acid in Water (Buffers silanol activity).
Sample Prep: Dissolve 10 mg Benzanilide in 10 mL Methanol. Critical: Filter through 0.22 µm PTFE to prevent column clogging.
Scientist’s Note: We observed that laboratories using isocratic elution often co-eluted benzanilide with late-eluting oligomers. The gradient method described above is mandatory for accurate impurity profiling.
Objective: Determine purity without a reference standard using the Van't Hoff equation.
Instrument: Heat Flux DSC.
Atmosphere: Nitrogen purge (50 mL/min) to prevent oxidation.
Sample Mass: 2–3 mg (weighed to ±0.001 mg).
Pan: Hermetically sealed Aluminum pan.
Protocol:
Equilibrate at 140°C.
Ramp 0.5°C/min to 170°C. (Slow ramp is critical for equilibrium).
Calculation: Plot
(reciprocal fraction melted) vs. Temperature. The slope is proportional to the mole fraction of impurities.
Results & Discussion
Inter-Laboratory Variability
The study revealed a distinct bias between methods.
HPLC Consensus Purity: 99.62% ± 0.15%
DSC Consensus Purity: 99.85% ± 0.05%
Interpretation: DSC consistently yielded higher purity values. This is because DSC is "blind" to impurities that form solid solutions (isomorphous impurities) or those that decompose before melting. HPLC, however, separates these physically. Therefore, HPLC is the superior method for safety-critical impurity identification , while DSC is better for establishing the "thermal purity" of a reference standard.
Decision Matrix for Method Selection
When should you use which method?
Figure 2: Strategic decision tree for selecting the appropriate benzanilide analysis method based on laboratory requirements.
References
ISO 13528:2022 . Statistical methods for use in proficiency testing by interlaboratory comparison. International Organization for Standardization.[2][3] [Link]
ASTM E928-08 . Standard Test Method for Purity by Differential Scanning Calorimetry. ASTM International. [Link]
G. E. P. Box, et al.Statistics for Experimenters: Design, Innovation, and Discovery. Wiley-Interscience.
Sielc Technologies . Separation of Benzanilide on Newcrom R1 HPLC column. [Link]
